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Compound of Interest

Compound Name: 3-Bromo-7-methyl-1H-indazole

CAS No.: 885519-00-6

Cat. No.: B1614339

Get Quote

Introduction & Utility
3-Bromo-7-methyl-1H-indazole is a functionalized indazole scaffold characterized by a

bromine atom at the C3 position and a methyl group at the C7 position.[1] This specific

substitution pattern renders it highly valuable for Structure-Activity Relationship (SAR) studies,

allowing for:

C3-Diversification: Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig)

to introduce aryl or heteroaryl groups.

N1-Functionalization: Alkylation or acylation to modulate solubility and metabolic stability.

C7-Steric Control: The methyl group provides steric bulk that can lock conformations in

active pharmaceutical ingredients (APIs).
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The most reliable synthesis involves the regioselective bromination of 7-methylindazole.

Experimental Protocol
Reaction: Electrophilic Aromatic Substitution (Bromination) Reagents: N-Bromosuccinimide

(NBS), Acetonitrile (ACN) or DMF.

Charge: Dissolve 7-methyl-1H-indazole (1.0 equiv) in ACN or DMF (10 volumes).

Addition: Add NBS (1.05 – 1.1 equiv) portion-wise at 0°C to control exotherm.

Reaction: Stir at room temperature (25°C) for 2–4 hours. Monitor by TLC or LC-MS for

consumption of starting material.

Workup: Pour the reaction mixture into ice-water (20 volumes). The product typically

precipitates as a solid.

Purification: Filter the solid, wash with water, and dry under vacuum. Recrystallization from

Ethanol/Water or column chromatography (Hexanes/EtOAc) may be required if

regioselectivity issues (e.g., 5-bromo isomer) arise, though C3 is highly favored.

Synthesis Pathway Diagram[2][3][4][5]
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Figure 1: Regioselective bromination pathway using N-Bromosuccinimide (NBS).

Spectral Analysis (Core Data)
Mass Spectrometry (MS)
The presence of a single bromine atom creates a distinct isotopic signature.
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Parameter Data Interpretation

Ionization Mode
ESI+ (Electrospray Ionization,

Positive)
Protonated molecular ion

Molecular Formula MW = 211.06 g/mol

Isotopic Pattern 1:1 doublet

Characteristic of

and

isotopes.

Observed m/z 211.0 / 213.0 peaks of equal intensity.

Nuclear Magnetic Resonance (NMR)
Data synthesized from experimental literature on 3-bromo-7-methylindazole and related

congeners.

C NMR (101 MHz, DMSO-

)
The carbon spectrum is definitive, showing 8 distinct signals (7 aromatic/ring carbons + 1

methyl carbon).
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Chemical Shift (

, ppm)
Assignment Carbon Type

141.5 C7a (Bridgehead) Quaternary Ar-C

137.4 C3 (C-Br)
Quaternary Ar-C (Deshielded

by Br)

123.7 C3a (Bridgehead) Quaternary Ar-C

120.4 C5 or C4 Aromatic CH

120.1 C4 or C5 Aromatic CH

118.7 C6 Aromatic CH

109.9 C7 (C-Me) Quaternary Ar-C

21.4 -CH Methyl Carbon

H NMR (400 MHz, DMSO-

)
The proton spectrum displays a characteristic "ABC" aromatic pattern (or AMX depending on

resolution) and a diagnostic methyl singlet.
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Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Coupling (

, Hz)

13.0 - 13.5 Broad Singlet 1H
N-H (Indazole

N1)

Exchangeable

with

7.38 Doublet (dd) 1H H4 (Aromatic) Hz

7.23
Doublet of

Triplets
1H H5 (Aromatic) Hz

7.10 - 7.15 Doublet 1H H6 (Aromatic) Hz

2.50 - 2.55 Singlet 3H
-CH

(C7-Methyl)

Diagnostic

singlet

Note: The N-H proton is acidic and its shift can vary (10-14 ppm) depending on concentration,

temperature, and solvent water content.

Infrared Spectroscopy (IR)
Key functional group vibrations.

3100 – 3400 cm

: N-H stretch (Broad, H-bonded).

1610 – 1630 cm

: C=N stretch (Indazole ring).

1450 – 1500 cm

: C=C aromatic skeletal vibrations.

600 – 700 cm

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614339?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


: C-Br stretch (Characteristic halo-arene).

Structural Logic & Connectivity
The following diagram illustrates the correlation between the spectral signals and the molecular

structure.
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C3-Bromo Position
13C: 137.4 ppm

MS: 211/213 doublet
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Figure 2: Correlation of structural moieties with specific spectral fingerprints.

Troubleshooting & Impurities
When analyzing spectral data, be aware of common synthetic impurities:

Regioisomers: Bromination at C5 is a potential minor side reaction. Look for alternate

splitting patterns in the aromatic region (two doublets with meta-coupling).

Succinimide: Residual byproduct from NBS. Look for a singlet at ~2.7 ppm in

H NMR.

Starting Material: 7-methylindazole.[2][3] Absence of the C3-Br shift (C3-H would appear

around 8.0 ppm in

H NMR).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1614339/docs?utm_src=pdf-body-img#technical-guide-spectral-data-characterization-of-3-bromo-7-methyl-1h-indazole
https://www.echemi.com/produce/pr2503213057-4-bromo-1h-indazole.html
https://pdf.benchchem.com/1431/Technical_Support_Center_Synthesis_of_7_Methyl_1H_indazole_3_carboxamide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614339?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Synthesis & Characterization:Journal of Organic Chemistry, 2018, 83, 1591-1597.[4]

(General indazole synthesis methods).

Spectral Data Source:Journal of Organic Chemistry, 2025 (Snippet 1.1), "Organocatalytic

Halogenation of Indazoles...".

Compound Registry: PubChem CID: 1382033 (Related isomer data) & CAS 885519-00-6

entry.

Application Context:Journal of Medicinal Chemistry, Lenacapavir Intermediate Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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